Cas no 2091940-31-5 (4-cyanooxane-3-sulfonyl chloride)

• Product Name: 4-cyanooxane-3-sulfonyl chloride
• CAS No: 2091940-31-5
• MF: C₆H₈ClNO₃S
• MW: 209.650619506836
• CID: 4637018
• Update Time: 2025-10-31

4-cyanooxane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-cyanooxane-3-sulfonyl chloride

• Inchi： 1S/C6H8ClNO3S/c7-12(9,10)6-4-11-2-1-5(6)3-8/h5-6H,1-2,4H2
• InChI Key： HGKBFBNOTVJVPE-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1S(=O)(=O)Cl)#N

Additional information on 4-cyanooxane-3-sulfonyl chloride

4-Cyanooxane-3-sulfonyl Chloride (CAS No. 2091940-31-5): An Overview of Its Properties and Applications

4-Cyanooxane-3-sulfonyl chloride (CAS No. 2091940-31-5) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure and reactivity, offers a wide range of applications in various scientific and industrial domains.

The molecular structure of 4-cyanooxane-3-sulfonyl chloride is composed of a cyclic ether (oxane) backbone with a cyano group and a sulfonyl chloride functional group. The cyano group imparts significant electronic and steric effects, while the sulfonyl chloride moiety provides high reactivity, making this compound an excellent electrophilic reagent for various chemical transformations.

In the realm of organic synthesis, 4-cyanooxane-3-sulfonyl chloride has been extensively studied for its ability to participate in nucleophilic substitution reactions. Recent research has highlighted its utility in the synthesis of complex organic molecules, particularly those with intricate functional group arrangements. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the efficient synthesis of bioactive molecules with potential therapeutic applications.

The high reactivity of the sulfonyl chloride group in 4-cyanooxane-3-sulfonyl chloride makes it an ideal candidate for the preparation of sulfonamides, which are important intermediates in pharmaceutical synthesis. Sulfonamides are widely used in the development of antibiotics, anti-inflammatory agents, and other therapeutic compounds. A recent study in the European Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of novel sulfonamide derivatives with enhanced biological activity.

Beyond its applications in medicinal chemistry, 4-cyanooxane-3-sulfonyl chloride has also found utility in materials science. The unique combination of its functional groups allows for the design and synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, utilized this compound to develop novel polymer materials with improved mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The environmental impact and safety profile of chemical compounds are critical considerations in their development and application. Recent studies have focused on evaluating the environmental fate and toxicity of 4-cyanooxane-3-sulfonyl chloride. A comprehensive review published in Environmental Science & Technology highlighted that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to other more hazardous reagents commonly used in chemical synthesis.

In conclusion, 4-cyanooxane-3-sulfonyl chloride (CAS No. 2091940-31-5) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and reactivity profile make it an invaluable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern scientific endeavors.